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Introduction: IRDye 800CW is a water-soluble, near-infrared (NIR) fluorescent dye that has
become an invaluable tool in a wide range of life science research and clinical applications. Its
exceptional brightness and low background autofluorescence in the 800 nm channel make it a
preferred choice for highly sensitive detection in applications such as Western blotting,
immunofluorescence microscopy, and in vivo imaging. This guide provides a comprehensive
overview of the key features of IRDye 800CW, including its physicochemical properties,
detailed experimental protocols, and visualizations of common experimental workflows and
relevant signaling pathways.

Core Features and Physicochemical Properties

IRDye 800CW is available in several formulations, each with a specific reactive group designed
for conjugation to different functional groups on biomolecules. The choice of reactive group
depends on the target molecule and the desired conjugation strategy. The key properties of the
most common forms of IRDye 800CW are summarized below.

Quantitative Data Summary

The following tables provide a consolidated view of the key quantitative data for various IRDye
800CW derivatives.
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Table 1: Spectroscopic Properties of IRDye 800CW NHS Ester

Solvent Excitation Emission Maximum Molar Absorptivity
olven
Maximum (nm) (nm) (L mol~* cm™?)
Methanol 778 794 300,000
1IX PBS 774 789 240,000
1:1 PBS:Methanol 77 791 270,000
Table 2: Physicochemical Properties of IRDye 800CW Derivatives
. Molecular . Target
o Chemical ) Reactive .
Derivative Weight ( g/mol Functional
Formula Group
) Group
N Primary and
CsoHs4N3NaszO17 ~ secondary
NHS Ester 1166.20[1][2] hydroxysuccinimi .
Sa amines (e.g.,
de ester ]
lysines)[1][2]
o Cs2Hs57NaNasO1se o Thiols (e.g.,
Maleimide 1191.25 Maleimide ]
Sa cysteines)
Non-reactive
CasHsoN2NasO1s ) )
Carboxylate s 1091.10 Carboxylic acid (used as a
4
control)
) Azides (copper-
CeaHesNaNazOis Dibenzocyclooct )
DBCO 1327.45 free click
Sa yne _
chemistry)
Azides (copper-
Ca9Hs54N3NazO14
Alkyne s 1106.19 Alkyne catalyzed click
4
chemistry)
Experimental Protocols
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Detailed methodologies for common applications of IRDye 800CW are provided below. These
protocols are intended as a starting point and may require optimization for specific
experimental conditions.

Protocol 1: Antibody Labeling with IRDye 800CW NHS
Ester

This protocol outlines the general steps for conjugating IRDye 800CW NHS ester to an
antibody.

Materials:

Antibody (in azide-free buffer, e.g., 1X PBS, pH 8.5)

IRDye 800CW NHS Ester

Anhydrous DMSO

Purification column (e.g., spin desalting column or dialysis cassette)

Reaction tubes

Procedure:

o Prepare the Antibody:

o Dissolve the antibody in an azide-free phosphate buffer at a pH of 8.5.

e Prepare the Dye:

o Dissolve the IRDye 800CW NHS ester in anhydrous DMSO to a concentration of 10-20
mg/mL immediately before use.

o Conjugation Reaction:

o For labeling IgG antibodies (~160 kDa), a dye-to-protein ratio of 1:1 to 2:1 is
recommended, which typically requires approximately 0.03 mg of dye for every 1 mg of
protein.
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o Add the calculated amount of dissolved dye to the antibody solution while gently vortexing.

o Incubate the reaction for 2 hours at room temperature (20°C) in the dark.

e Purification:
o Remove unconjugated dye using a spin desalting column or by dialysis against 1X PBS.
e Characterization:

o Determine the degree of labeling by measuring the absorbance of the conjugate at 280
nm (for the protein) and 778 nm (for the dye). The dye's contribution to the 280 nm
absorbance is approximately 3%.

Protocol 2: Western Blotting with IRDye 800CW-Labeled
Secondary Antibodies

This protocol describes the use of IRDye 800CW-conjugated secondary antibodies for
fluorescent Western blotting.

Materials:

» Membrane with transferred proteins (nitrocellulose or PVDF)

Blocking buffer (e.g., Intercept® (TBS) Blocking Buffer)

Primary antibody

IRDye 800CW-conjugated secondary antibody

Wash buffer (e.g., TBS with 0.1% Tween-20, TBST)

Fluorescent imaging system (e.g., LI-COR Odyssey)

Procedure:

» Blocking:

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle
shaking.

e Primary Antibody Incubation:
o Dilute the primary antibody in the appropriate dilution buffer.

o Incubate the membrane with the primary antibody solution for 1-2 hours at room
temperature or overnight at 4°C with gentle shaking.

e Washing:
o Wash the membrane three times for 5-10 minutes each with wash buffer.
e Secondary Antibody Incubation:

o Dilute the IRDye 800CW-conjugated secondary antibody in the dilution buffer (a starting
dilution of 1:20,000 is recommended).

o Incubate the membrane with the secondary antibody solution for 1 hour at room
temperature in the dark with gentle shaking.

e Final Washes:

o Wash the membrane three to four times for 5-10 minutes each with wash buffer in the
dark.

e Imaging:

o Scan the membrane on a fluorescent imaging system in the 800 nm channel.

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental
workflows and a relevant signaling pathway involving IRDye 800CW.

Experimental Workflows
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Caption: Workflow for conjugating an antibody with IRDye 800CW NHS Ester.
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Caption: Step-by-step workflow for fluorescent Western blotting using IRDye 800CW.
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Signaling Pathway Example: EGFR-Targeted Imaging

IRDye 800CW conjugated to antibodies targeting the Epidermal Growth Factor Receptor
(EGFR), such as Cetuximab or Panitumumab, is used for in vivo imaging of tumors

overexpressing this receptor.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of IRDye 800CW-labeled
Cetuximab.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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